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Compound of Interest |

Compound Name: Pentanoic--d4 Acid
CAS No.: 1219804-71-3
Cat. No.: B577898
. J

Executive Summary

Pentanoic-d4 acid (Valeric acid-d4) is a high-value deuterated fatty acid utilized primarily as an
internal standard in NMR spectroscopy and as a metabolic tracer in flux analysis. While it
shares the corrosive and noxious physical properties of non-deuterated valeric acid, its
application in trace analysis and drug development (the "deuterium switch") demands a higher
tier of handling rigor to maintain isotopic purity.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a workflow-
integrated safety protocol. It addresses the dual challenges of chemical safety (preventing
severe tissue damage) and scientific integrity (preventing H-D exchange and cross-
contamination).

Part 1: Chemical Identity & Isotopic Considerations

Researchers must distinguish between the specific isotopologue in use, as "Pentanoic-d4"
typically refers to Pentanoic-2,2,3,3-d4 acid, where deuterium replaces protons at the alpha
and beta positions.

Physicochemical Properties Table
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Property Data (Pentanoic-d4 Acid) Scientific Context

Varies by isomer (e.g., Verify specific isomer for NMR
1219803-97-0 for 2,2,3,3-d4) peak assignment.

CAS Number

Visually identical to water;

Appearance Colorless liquid S
clear labeling is critical.
] Distinctive "sweaty sock" odor
Odor Stench (Unpleasant, rancid)
detectable at ppb levels.
N ) High boiler; difficult to remove
Boiling Point ~186°C (367°F) )
by rotary evaporation.
Flash Point 86°C (187°F) Combustible liquid (Class IlIA).
o ) Causes irreversible tissue
Corrosivity Skin Corr.[1][2] 1B ]
destruction on contact.
) ) ] Critical for quantitative Mass
Isotopic Purity Typically =98 atom % D

Spec/NMR accuracy.

Part 2: Critical Hazard Assessment
The Corrosivity Vector

Pentanoic acid is a short-chain fatty acid that penetrates skin rapidly. Unlike mineral acids (like
HCI), which cause immediate surface burns, organic acids can penetrate the lipid bilayer before
dissociating, potentially causing deeper tissue damage.

o Risk: Permanent eye damage and scarring.

» Mitigation: Standard nitrile gloves offer only splash protection. For prolonged handling or spill
cleanup, Silver Shield/4H (Laminate) gloves are required due to the permeation potential of
small organic acids.

The "Stench" Hazard

The odor of pentanoic acid is not merely a nuisance; it is a contamination vector.

o Mechanism: The molecule adheres to surfaces, clothing, and hair.
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» Impact: A minor spill outside a fume hood can render a lab uninhabitable for days and
introduce background noise in sensitive mass spectrometry (MS) assays.

Isotopic Instability (H-D Exchange)

While the C-D bonds (alkyl chain) are stable, the carboxylic acid proton (-COOH) is labile.

e Scenario: If the product is supplied as -COOQOD (fully deuterated carboxyl group), exposure to
atmospheric moisture will result in rapid H-D exchange, converting -COOD to -COOH and
degrading the isotopic purity.

» Note: Most Pentanoic-d4 is supplied as -COOH (only alkyl chain deuterated), making it less
moisture-sensitive chemically, but hygroscopicity remains a weighing error risk.

Part 3: Advanced Handling & Storage Protocols
Storage Architecture

To maintain the "E-E-A-T" standard of trustworthiness in your data, storage must prevent
degradation.

o Primary Container: Glass ampoules are superior. If using screw-cap vials, wrap the neck with
Parafilm and store inside a secondary jar containing desiccant.

o Temperature: Store at room temperature or 4°C. Avoid freezing if not necessary, as repeated
freeze-thaw cycles can compromise seal integrity.

 Inert Atmosphere: After opening an ampoule, transfer unused reagent to a vial purged with
dry Nitrogen or Argon.

Diagram 1: Safety & Response Hierarchy

This decision logic ensures users prioritize personal safety over experiment salvage.
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Hazard Detected:
Pentanoic-d4 Exposure

Identify Exposure Type

Skin Contact Eye Contact Inhalation (Stench)
1. Remove Clothing 1. Force Eyelids Open 1. Evacuate Area
2. Rinse 15+ min 2. Rinse 15+ min 2. Fresh Air
3. Do NOT scrub 3. Consult Ophthalmologist 3. Monitor Lung Function

l

SEEK IMMEDIATE

MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Caption: Decision matrix for immediate response to Pentanoic-d4 acid exposure events.

Part 4: Experimental Workflow (NMR Standard
Preparation)

Objective: Prepare a 10 mM Internal Standard solution in CDCI3 without isotopic dilution or

safety incidents.
Reagents:

¢ Pentanoic-d4 acid (>98% D).
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e Chloroform-d (CDCI3).
e Class A Volumetric Flask (10 mL).
Protocol:

o Engineering Controls: Perform all steps inside a certified chemical fume hood. Ensure sash
is at the working height.

o PPE: Wear safety goggles (not just glasses), a lab coat, and double nitrile gloves.
e Weighing (The Critical Step):

o Challenge: Weighing volatile, corrosive liquids is difficult.

[¢]

Technique: Do not pipette directly onto the balance pan.

[¢]

Step A: Tare the volumetric flask containing ~5 mL of CDCI3.

[e]

Step B: Using a glass Pasteur pipette, add approximately 10.6 mg (calculated based on
MW) of Pentanoic-d4 directly into the solvent.

[e]

Step C: Record the exact mass.
e Dilution: Fill to the mark with CDCI3. Stopper and invert 10 times.

o Waste Management: Dispose of the pipette immediately into a solid waste container inside
the hood to contain the stench. Do not leave it on the bench.

Diagram 2: Contamination-Free Workflow

This workflow visualizes the path to protect both the scientist and the sample purity.

Inert Gas Purge
Re-seal Stock

Storage Transfer Fume Hood Inside Hood Gravimetric Addition ] )
(Desiccator/Ampoule) (Engineering Control) (Into Solvent) Contaminated Tips
Solid Waste

(Immediate Disposal)
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Caption: Operational workflow emphasizing containment of the "stench” and moisture
exclusion.

Part 5: Emergency & Disposal Data
Spill Management

o Small Spills (<10 mL): Cover with sodium bicarbonate or a commercial acid neutralizer. Once
bubbling ceases, sweep into a bag. Wipe area with water and detergent to remove the odor.

e Large Spills: Evacuate the lab. The odor will be overwhelming. Require HazMat team with
respiratory protection.

Disposal[2][4][7]

» Classification: Hazardous Waste (Corrosive, Organic).

» Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped
with an afterburner and scrubber. Never pour down the drain; it will damage plumbing and
create a lingering odor in the building drainage system.

References

» National Center for Biotechnology Information.PubChem Compound Summary for CID 7991,
Valeric Acid. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Safe Handling and Application of
Pentanoic-d4 Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577898#safety-data-sheet-sds-highlights-for-
pentanoic-d4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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